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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinolux® BBS, a sulfonated
aluminum phthalocyanine compound. The information presented herein is intended for a
technical audience and covers its chemical structure, physicochemical properties, synthesis,
and mechanism of action, with a focus on detailed experimental protocols and data
presentation.

Core Chemical Identity and Properties

Tinolux® BBS is the commercial name for a fluorescent whitening agent and photocatalyst
based on the chemical compound Chloroaluminum(lll) phthalocyanine tetrasulfonic acid. It
belongs to the tetrabenzo-tetraazaporphyrin class of macrocyclic compounds. The central
aluminum ion is coordinated within the phthalocyanine ring, with a chloride ion as an axial
ligand. The four sulfonic acid groups appended to the benzene rings of the phthalocyanine
framework confer high water solubility.

The primary function of Tinolux BBS in applications such as laundry detergents is to absorb
ultraviolet and violet light and re-emit it as blue light, leading to a whitening and brightening
effect on fabrics. Furthermore, it acts as a photocatalyst, absorbing visible light to generate
singlet oxygen, which can chemically bleach colored stains.
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Chemical Structure

The generalized chemical structure of the core molecule is depicted below. The sulfonic acid

groups (-SOsH) can be located at various positions on the four benzo rings, leading to a

mixture of isomers in the commercial product.

Caption: Core structure of Chloroaluminum Phthalocyanine Tetrasulfonic Acid.

Physicochemical and Spectroscopic Data

The key properties of Tinolux BBS are summarized in the tables below.

Table 1: General Properties

Property

Value

Reference

Chemical Name

Chloroaluminum(lIl)

phthalocyanine tetrasulfonic

[1]

acid
CAS Number 131595-16-9 [1]
Molecular Formula C32H16AICIN8O12S4 [1]
Molecular Weight 895.2 g/mol [1]
Fine, dark-colored powder or
Appearance granular solid; anionic dark [1]

blue aqueous liquid.

pH (aqueous solution)

~5.8

[1]

Recommended Use Level

0.01% - 0.04% (in detergents)

Table 2: Spectroscopic and Photophysical Properties
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Parameter Wavelength/Value Solvent/Conditions  Reference
UV-Vis Absorption

Soret Band (B-band) ~350 nm PBS

Q-band 665 - 680 nm Aqueous solution [1]
Fluorescence

Emission

Emission Maximum 670 - 720 nm Various [1]
Photophysical

Singlet Oxygen Aqueous buffer

Qu:ntum \Ziild (PA) 022003 (d?merized)

Singlet Oxygen 0.42 £ 0.06 Aqueous buffer

Quantum Yield (PA)

(monomeric)

Mechanism of Action: Photocatalysis

The primary mechanism for the stain-bleaching effect of Tinolux BBS is Type Il

photosensitization, which involves the generation of singlet oxygen (*Oz), a highly reactive

oxygen species.
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Caption: Photocatalytic mechanism of Tinolux BBS for stain bleaching.

Light Absorption: The Tinolux BBS molecule in its ground state (So) absorbs a photon of
light (hv), promoting it to an excited singlet state (S1).

Intersystem Crossing (ISC): The molecule in the Si1 state can undergo intersystem crossing
to a longer-lived excited triplet state (T1).

Energy Transfer: The excited triplet state molecule (T1) transfers its energy to ground state
molecular oxygen (30z), which is naturally present.

Singlet Oxygen Formation & Oxidation: This energy transfer excites the molecular oxygen to
its highly reactive singlet state (*O2). Singlet oxygen then readily oxidizes and decolorizes
the chromophores in colored stains.

Experimental Protocols

The following sections provide representative protocols for the synthesis and analysis of

sulfonated aluminum phthalocyanines. These are intended as a guide for laboratory-scale

work.

Representative Synthesis Workflow

A common and efficient method for producing sulfonated metallophthalocyanines is the one-

step solid-phase synthesis from a sulfonated phthalic anhydride (SPA) mixture. This method

avoids the use of large quantities of fuming sulfuric acid, making it a greener alternative.
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Mix & Homogenize:
- Sulfonated Phthalic Anhydride (SPA)
- Urea
- Aluminum Chloride (AICIs)
- Ammonium Molybdate (catalyst)

Solid-Phase Reaction:
Heat mixture in a furnace.
(e.g., 260 °C for 3 hours)

Cooling & Grinding:
Cool the reaction mass to room temp.
Grind the solid product.

l

Purification:
1. Wash with dilute acid (e.g., HCI).
2. Wash with hot water to remove unreacted materials.
3. Wash with ethanol.

l

Drying:
Dry the purified product in a vacuum oven.

Final Product:
Chloroaluminum Phthalocyanine
Tetrasulfonic Acid

Click to download full resolution via product page

Caption: Workflow for the solid-phase synthesis of sulfonated aluminum phthalocyanine.

Detailed Protocol:
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Reactant Preparation: A mixture of sulfonated phthalic anhydride (SPA) and phthalic
anhydride (PA) with a defined sulfonation degree (e.g., 60%) is used as the primary
precursor.

Mixing: The SPA/PA mixture is intimately mixed with urea (as the nitrogen source),
anhydrous aluminum chloride (as the metal source), and a catalytic amount of ammonium
molybdate. A typical molar ratio might be 4 parts SPA/PA mixture, 4 parts urea, and 1 part
AICls.

Reaction: The solid mixture is placed in a suitable reaction vessel and heated in a furnace
under a controlled atmosphere. The temperature is ramped up to and held at approximately
260 °C for 3 hours. During this time, the cyclotetramerization reaction occurs to form the
phthalocyanine macrocycle.

Work-up: After cooling to room temperature, the solid crude product is ground into a fine
powder.

Purification: The crude product is purified by a series of washing steps:

o Washing with a dilute acid solution (e.g., 1M HCI) to remove excess metal salts and other
acid-soluble impurities.

o Washing with hot deionized water to remove unreacted urea and other water-soluble
byproducts.

o Washing with an organic solvent such as ethanol to remove unreacted organic precursors
and non-sulfonated phthalocyanine species.

o Each washing step is followed by filtration or centrifugation to collect the solid product.

Drying: The final purified product is dried under vacuum at an elevated temperature (e.g., 80
°C) to remove residual water and solvents.

Analytical Protocol: UV-Visible Spectroscopy

UV-Vis spectroscopy is a primary technique for characterizing and quantifying Tinolux BBS,
owing to its strong and characteristic absorption bands.
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Objective: To determine the concentration of Tinolux BBS in a solution and confirm its spectral
identity.

Methodology:

e Stock Solution Preparation:

o Accurately weigh a small amount (e.g., 5.0 mg) of the dry Tinolux BBS powder.

o Dissolve it in a known volume (e.g., 100.0 mL) of a suitable solvent (e.g., deionized water
or phosphate-buffered saline, PBS) in a volumetric flask to create a stock solution. Ensure
complete dissolution.

o Standard Solutions:

o Perform a series of serial dilutions from the stock solution to prepare a set of standard
solutions with concentrations spanning the expected linear range of the
spectrophotometer (e.g., 0.1 to 10 pg/mL).

e Spectrophotometer Setup:

o Turn on the spectrophotometer and allow the lamps to warm up for the recommended time
(typically 30-60 minutes).

o Set the wavelength range for the scan, for example, from 300 nm to 800 nm.

e Measurement:

o Use the same solvent as used for the solutions to zero the spectrophotometer (as a
blank).

o Measure the absorbance spectra of each of the standard solutions.

o Identify the wavelength of maximum absorbance (A_max) for the Q-band, which should be
in the 665-680 nm range.

o Data Analysis:
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o Plot a calibration curve of absorbance at A_max versus the concentration of the standard
solutions.

o Perform a linear regression on the data to obtain the equation of the line (y = mx + c) and
the correlation coefficient (R?). The R2 value should be >0.99 for a good linear fit.

o The molar extinction coefficient (¢) can be calculated from the slope (m) of the calibration
curve using the Beer-Lambert law (A = €cl), where 'I' is the path length of the cuvette

(typically 1 cm).

o The concentration of an unknown sample can be determined by measuring its absorbance
and calculating the concentration using the calibration curve.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

HPLC is used to assess the purity of Tinolux BBS and to separate the different sulfonated
isomers. A reversed-phase method with an ion-pairing agent or a specialized column is typically
employed.

Objective: To separate and quantify the components in a Tinolux BBS sample.
Methodology:

e HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,
and a photodiode array (PDA) or UV-Vis detector.

e Column: A C16 amide-bonded silica column (e.g., RP-Amide C16) that provides both
reversed-phase and anion exchange separation modes is suitable for resolving sulfonated
isomers. A standard C18 column can also be used, often with an ion-pairing reagent.

e Mobile Phase:
o Solvent A: Acetonitrile

o Solvent B: 10 mM Ammonium acetate buffer (pH 6.0)
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o Chromatographic Conditions:
o Elution Program: Gradient elution. A typical program might be:
» Start with 10% A, 90% B.
» Linearly increase to 90% A, 10% B over 60 minutes.
» Hold for a few minutes before returning to initial conditions for re-equilibration.
o Flow Rate: 1.0 mL/min
o Injection Volume: 20 uL
o Column Temperature: 30 °C

o Detection Wavelength: Set to the A_max of the Q-band (e.g., 675 nm) for maximum
sensitivity.

e Sample Preparation:

o Dissolve the Tinolux BBS sample in the initial mobile phase composition or in water to a
known concentration (e.g., 100 pg/mL).

o Filter the sample through a 0.45 um syringe filter before injection to remove any particulate
matter.

e Data Analysis:

o The resulting chromatogram will show peaks corresponding to different components. For
sulfonated phthalocyanines, peaks are often grouped by the degree of sulfonation (e.qg.,
tetra-, tri-, di-sulfonated species) and further separated into isomers.

o The area of each peak is proportional to the concentration of that component. Purity can
be assessed by calculating the percentage area of the main peak relative to the total area
of all peaks.
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o Quantification can be performed by creating a calibration curve using standards of known
concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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